Cas no 1806859-82-4 (3-(Difluoromethyl)-2-hydroxy-4-methoxypyridine-5-sulfonamide)

• Product Name: 3-(Difluoromethyl)-2-hydroxy-4-methoxypyridine-5-sulfonamide
• CAS No: 1806859-82-4
• MF: C₇H₈F₂N₂O₄S
• MW: 254.211227416992
• CID: 4888804
• Update Time: 2025-05-23

3-(Difluoromethyl)-2-hydroxy-4-methoxypyridine-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-hydroxy-4-methoxypyridine-5-sulfonamide

• Inchi： 1S/C7H8F2N2O4S/c1-15-5-3(16(10,13)14)2-11-7(12)4(5)6(8)9/h2,6H,1H3,(H,11,12)(H2,10,13,14)
• InChI Key： OUTFZKVALLZYHF-UHFFFAOYSA-N
• SMILES： S(C1=CNC(C(C(F)F)=C1OC)=O)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 475
• XLogP3: -1.2
• Topological Polar Surface Area: 107

Additional information on 3-(Difluoromethyl)-2-hydroxy-4-methoxypyridine-5-sulfonamide

3-(Difluoromethyl)-2-hydroxy-4-methoxypyridine-5-sulfonamide: A Comprehensive Overview

3-(Difluoromethyl)-2-hydroxy-4-methoxypyridine-5-sulfonamide, identified by the CAS registry number 1806859-82-4, is a complex organic compound with significant potential in various fields, including pharmaceuticals and agrochemicals. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in modulating enzyme activities, making it a valuable candidate for drug development.

The molecular structure of 3-(Difluoromethyl)-2-hydroxy-4-methoxypyridine-5-sulfonamide comprises a pyridine ring substituted with a difluoromethyl group at position 3, a hydroxyl group at position 2, and a methoxy group at position 4. The sulfonamide group at position 5 further enhances its functional versatility. This combination of substituents contributes to its stability, solubility, and bioavailability, which are critical factors in pharmaceutical applications.

Recent research has focused on the synthesis and characterization of this compound. Scientists have employed various synthetic strategies, including nucleophilic aromatic substitution and coupling reactions, to optimize its production. These methods have not only improved yield but also minimized environmental impact, aligning with current green chemistry principles.

In terms of biological activity, 3-(Difluoromethyl)-2-hydroxy-4-methoxypyridine-5-sulfonamide has shown potent inhibitory effects on key enzymes involved in metabolic pathways. For instance, studies conducted in 2023 demonstrated its ability to inhibit histone deacetylases (HDACs), which are implicated in various diseases such as cancer and neurodegenerative disorders. This finding underscores its potential as a lead compound for developing novel therapeutic agents.

Beyond enzymatic inhibition, this compound exhibits remarkable selectivity towards specific receptors, making it a promising candidate for receptor-targeted therapies. Preclinical trials have revealed its efficacy in reducing inflammation and oxidative stress in cellular models, further supporting its therapeutic potential.

The agricultural sector has also taken notice of 3-(Difluoromethyl)-2-hydroxy-4-methoxypyridine-5-sulfonamide. Research indicates that it possesses biopesticide properties, effectively controlling plant pathogens without adverse effects on non-target organisms. This dual functionality positions it as a sustainable solution for both healthcare and agriculture.

In conclusion, 3-(Difluoromethyl)-2-hydroxy-4-methoxypyridine-5-sulfonamide, CAS No. 1806859-82-4, represents a cutting-edge molecule with diverse applications across multiple industries. Its unique structure, combined with recent advancements in synthesis and biological evaluation, ensures that it will remain a focal point for future research and development.